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Cat. No.: B1263539 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

subcutaneous administration of Lente insulin (porcine insulin zinc suspension) in canine

subjects for research and drug development purposes. Adherence to proper techniques is

critical for ensuring accurate dosing, consistent glycemic control, and the welfare of the animal

subjects.

Introduction
Lente insulin, an intermediate-acting insulin, is a key therapeutic agent in the management of

diabetes mellitus in dogs.[1][2] It is a sterile aqueous zinc suspension of purified porcine

insulin, comprising 30% amorphous (semilente) and 70% crystalline (ultralente) insulin.[2][3]

This composition provides both a relatively rapid onset and a prolonged duration of action,

which is crucial for maintaining stable blood glucose levels.[2][3] In dogs, Lente insulin may

exhibit two peaks of activity following subcutaneous administration.[1][4][5][6] Understanding

the correct handling and administration techniques is paramount for achieving reliable and

reproducible results in experimental settings.

Materials and Equipment
Lente Insulin (e.g., Vetsulin®) 40 IU/mL

U-40 Insulin Syringes (sterile, single-use)
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Insulin Pen (optional, e.g., VetPen®) with compatible needle cartridges

Sharps disposal container

Alcohol swabs (optional, for cleaning the vial stopper)

Canine-specific glucometer and test strips

Restraint aids (if necessary)

Quantitative Data Summary
Recommended Needle and Syringe Specifications
Proper needle and syringe selection is crucial for accurate dosing and minimizing discomfort to

the animal. Only U-40 syringes should be used with Lente insulin (40 IU/mL) to prevent dosing

errors.[1]

Parameter Recommendation Rationale

Syringe Concentration U-40

Matches the concentration of

veterinary Lente insulin,

ensuring accurate dosing.

Needle Gauge 29-31 G
Thinner needles cause less

pain upon injection.

Needle Length 8 mm (5/16") or 12.7 mm (1/2")

Ensures insulin is delivered

into the subcutaneous space

and not intradermally. Shorter

needles may be suitable for

smaller dogs.[7]

Syringe Volume 0.3 cc, 0.5 cc, or 1.0 cc

Choose the smallest syringe

that can accommodate the

required dose for greater

accuracy.

Pharmacokinetics of Lente Insulin (Vetsulin®) in Dogs
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The pharmacokinetic profile of Lente insulin can vary between individual dogs. The following

table summarizes typical values observed in studies.

Parameter Time Range Notes

Onset of Action 0.5 - 2 hours

The time until the insulin

begins to lower blood glucose.

[1][4][5][6]

Time to Peak Activity (1st

Peak)
2 - 6 hours

The first and higher peak of

insulin activity.[1][4][5][6]

Time to Peak Activity (2nd

Peak)
8 - 14 hours

A second, lower peak may be

observed in some dogs.[1][4]

[5][6]

Glucose Nadir 4 - 8 hours
The lowest point of blood

glucose concentration.[8]

Duration of Action 14 - 24 hours
The total time the insulin is

effective.[1][4][5]

Experimental Protocols
Protocol for Insulin Preparation and Dosing
Objective: To accurately draw a precise dose of Lente insulin into a U-40 syringe.

Methodology:

Hand Hygiene: Wash hands thoroughly before handling the insulin and syringes.

Insulin Resuspension: Gently roll the Lente insulin vial between the palms of your hands

until the suspension appears uniformly milky. Do not shake vigorously, as this can cause

foaming and denaturation of the insulin.

Vial Stopper Disinfection: If desired, wipe the rubber stopper of the insulin vial with an

alcohol swab and allow it to air dry.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1263539?utm_src=pdf-body
https://www.merck-animal-health-usa.com/downloads/transitioning-patients-to-vetsulin-for-dogs-pdf/
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=4472644f-edc1-4a4f-8506-888bd8ad895a
https://image.chewy.com/is/content/catalog/146102_PackageInsert_Vetsulin._V1526682116_.pdf
https://www.vetsulin.com/dogs/wp-content/uploads/sites/179/2022/03/Glucose-Curve-Interpretation.pdf
https://www.merck-animal-health-usa.com/downloads/transitioning-patients-to-vetsulin-for-dogs-pdf/
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=4472644f-edc1-4a4f-8506-888bd8ad895a
https://image.chewy.com/is/content/catalog/146102_PackageInsert_Vetsulin._V1526682116_.pdf
https://www.vetsulin.com/dogs/wp-content/uploads/sites/179/2022/03/Glucose-Curve-Interpretation.pdf
https://www.merck-animal-health-usa.com/downloads/transitioning-patients-to-vetsulin-for-dogs-pdf/
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=4472644f-edc1-4a4f-8506-888bd8ad895a
https://image.chewy.com/is/content/catalog/146102_PackageInsert_Vetsulin._V1526682116_.pdf
https://www.vetsulin.com/dogs/wp-content/uploads/sites/179/2022/03/Glucose-Curve-Interpretation.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8842735/
https://www.merck-animal-health-usa.com/downloads/transitioning-patients-to-vetsulin-for-dogs-pdf/
https://dailymed.nlm.nih.gov/dailymed/fda/fdaDrugXsl.cfm?setid=4472644f-edc1-4a4f-8506-888bd8ad895a
https://image.chewy.com/is/content/catalog/146102_PackageInsert_Vetsulin._V1526682116_.pdf
https://www.benchchem.com/product/b1263539?utm_src=pdf-body
https://www.benchchem.com/product/b1263539?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263539?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Syringe Preparation: Remove the cap from the U-40 syringe. Draw a volume of air into the

syringe equal to the prescribed insulin dose.

Air Injection: Invert the insulin vial and insert the needle through the center of the rubber

stopper. Inject the air from the syringe into the vial. This equalizes the pressure and makes it

easier to withdraw the insulin.

Insulin Withdrawal: With the needle still in the inverted vial, slowly pull back the plunger to

draw the correct dose of insulin into the syringe.

Bubble Removal: Check the syringe for any air bubbles. If bubbles are present, gently tap

the syringe barrel to cause the bubbles to rise to the top. Expel the air by gently pushing the

plunger, and then redraw the correct dose if necessary.

Dose Verification: Double-check the dose in the syringe before removing the needle from the

vial.

Needle Removal: Carefully withdraw the needle from the vial.

Protocol for Subcutaneous Injection
Objective: To administer the prepared dose of Lente insulin subcutaneously to a canine

subject.

Methodology:

Animal Restraint: Ensure the dog is in a calm and stable position. A second person may be

needed to gently restrain the animal.

Injection Site Selection: Choose a suitable injection site. Recommended sites include the

dorsal midline, varying from behind the scapulae to the mid-lumbar region.[8] It is crucial to

rotate injection sites to prevent lipodystrophy and ensure consistent insulin absorption. Avoid

areas with scar tissue, inflammation, or lumps.

Skin Tenting: With your non-dominant hand, gently lift a fold of loose skin to create a "tent."

Needle Insertion: Hold the syringe in your dominant hand like a pen. Insert the needle into

the base of the skin tent at a 45 to 90-degree angle to the skin surface.
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Aspiration (Optional but Recommended): Gently pull back on the plunger to check for blood.

If blood appears in the syringe, it indicates the needle has entered a blood vessel. Withdraw

the needle, discard the syringe and insulin, and prepare a new injection.

Insulin Injection: If no blood is present, depress the plunger smoothly and steadily to inject

the full dose of insulin.

Needle Withdrawal: Once the injection is complete, withdraw the needle from the skin.

Post-Injection: Do not rub the injection site, as this can affect the rate of insulin absorption.

Sharps Disposal: Immediately dispose of the used syringe and needle in a designated

sharps container. Do not recap the needle.

Positive Reinforcement: Offer praise or a small, appropriate treat (if permitted by the study

protocol) to the dog to create a positive association with the injection process.
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Caption: Simplified overview of the insulin signaling pathway in canine cells.
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Experimental Workflow for Subcutaneous Insulin
Administration

Start: Animal Acclimation
& Baseline Measurements

Insulin Preparation:
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Rotate Sites

Subcutaneous Injection:
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Post-Injection Care:
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Post-Administration Monitoring:
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Caption: Standard workflow for subcutaneous Lente insulin injection in dogs.

Potential Complications and Troubleshooting
Complication Possible Cause(s)

Mitigation and
Troubleshooting

Hypoglycemia

- Insulin overdose- Decreased

food intake- Increased

exercise

- Ensure accurate dosing.-

Administer insulin with or

shortly after a meal.- Maintain

a consistent exercise

schedule.- Monitor for signs of

weakness, lethargy, or

seizures. Provide oral glucose

if hypoglycemia is suspected

and consult a veterinarian.

Hyperglycemia

- Insufficient insulin dose-

Improper injection technique

(e.g., injecting through the skin

fold)- Insulin resistance

- Verify correct dose and

injection technique.- Rotate

injection sites.- Perform a

blood glucose curve to assess

insulin efficacy.

Injection Site Reactions

- Repeated injections in the

same location- Allergic reaction

(rare)

- Rotate injection sites with

each administration.- Monitor

for redness, swelling, or pain at

the injection site.- Consult a

veterinarian if a reaction is

suspected.

Inconsistent Insulin Absorption

- Injection into scar tissue or

inflamed areas- Variable

injection depth

- Adhere to proper site

rotation.- Ensure consistent

"tenting" and needle insertion

technique.

Conclusion
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The successful use of Lente insulin in a research setting is highly dependent on meticulous

and consistent administration techniques. By following these detailed protocols and being

aware of potential complications, researchers can minimize variability and ensure the collection

of high-quality, reproducible data while prioritizing the well-being of the canine subjects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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